6-(4-Methylpiperidin-1-yl)pyridin-3-amine hydrochloride
Overview
Description
6-(4-Methylpiperidin-1-yl)pyridin-3-amine hydrochloride is a chemical compound that has gained attention in scientific research due to its potential applications as a pharmacological tool. This compound is also known as MPPA and is a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR).
Mechanism of Action
MPPA acts as a selective antagonist of the α7 nAChR. This receptor is a ligand-gated ion channel that is activated by the binding of acetylcholine. Antagonists of this receptor block the binding of acetylcholine and prevent the activation of the channel. MPPA has been shown to bind to the α7 nAChR with high affinity and specificity, making it a useful tool to study this receptor.
Biochemical and Physiological Effects:
The α7 nAChR is involved in various physiological processes, and the use of MPPA has allowed researchers to investigate the role of this receptor in these processes. Studies have shown that MPPA can modulate synaptic plasticity, improve cognitive function, and reduce inflammation. Additionally, MPPA has been shown to have neuroprotective effects in various models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using MPPA in lab experiments is its high affinity and specificity for the α7 nAChR. This allows researchers to selectively target this receptor and investigate its role in various physiological processes. However, one limitation is that MPPA is a synthetic compound and may not accurately represent the effects of endogenous ligands on the α7 nAChR.
Future Directions
There are several future directions for the use of 6-(4-Methylpiperidin-1-yl)pyridin-3-amine hydrochloride in scientific research. One direction is the investigation of the role of the α7 nAChR in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is the development of novel compounds that target the α7 nAChR for the treatment of various diseases. Additionally, the use of MPPA in combination with other compounds may provide new insights into the role of the α7 nAChR in physiological processes.
Scientific Research Applications
6-(4-Methylpiperidin-1-yl)pyridin-3-amine hydrochloride has been used in various scientific research studies as a tool to study the α7 nAChR. This receptor is involved in various physiological processes, including learning, memory, and inflammation. The use of MPPA has allowed researchers to investigate the role of this receptor in these processes.
properties
IUPAC Name |
6-(4-methylpiperidin-1-yl)pyridin-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3.ClH/c1-9-4-6-14(7-5-9)11-3-2-10(12)8-13-11;/h2-3,8-9H,4-7,12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSWCISXEHZQREJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC=C(C=C2)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Methylpiperidin-1-yl)pyridin-3-amine hydrochloride | |
CAS RN |
82857-29-2, 1431964-35-0 |
Source
|
| Record name | 3-Pyridinamine, 6-(4-methyl-1-piperidinyl)-, hydrochloride (1:2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=82857-29-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(4-methylpiperidin-1-yl)pyridin-3-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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